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Compound of Interest

Compound Name: Perfluorodecyl bromide

Cat. No.: B1679594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Perfluorodecyl bromide (C₁₀BrF₂₁), a member of the perfluoroalkyl bromide family, is a

compound of significant interest in various advanced applications, including as a contrast agent

and in the formulation of pharmaceutical emulsions. Its unique properties, derived from its

highly fluorinated carbon chain, make a thorough understanding of its physical characteristics

and synthesis crucial for its effective application in research and drug development. This guide

provides a detailed overview of the melting and boiling points of perfluorodecyl bromide, the

experimental methodologies for their determination, and a schematic of its synthesis.

Physicochemical Data
The melting and boiling points of perfluorodecyl bromide are critical parameters for its

handling, purification, and application. The available data are summarized in the table below.
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Property Value Source

Melting Point 55 °C
--INVALID-LINK--, Japanese

Patent JP2543669B2

Boiling Point 185 °C --INVALID-LINK--

Boiling Point 198 °C

Cash, Gordon G.; Toxicological

and Environmental Chemistry,

(2008), 90(6), 1073-1089[1]

Note on Discrepancies: There is a notable discrepancy in the reported boiling points. While one

supplier reports 185 °C, a peer-reviewed publication from 2008 indicates a boiling point of 198

°C.[1] Researchers should consider the purity of the material and the experimental conditions

when evaluating these values.

Experimental Protocols
The determination of accurate melting and boiling points is fundamental in chemical analysis.

The following sections describe generalized experimental protocols applicable to the

determination of these properties for perfluorodecyl bromide.

Melting Point Determination (Capillary Method)
The melting point of a solid can be determined by observing the temperature at which it

transitions to a liquid. A common and reliable method is the capillary tube method.

Apparatus:

Melting point apparatus (e.g., Thiele tube with heating oil or an automated digital instrument)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Procedure:
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Sample Preparation: A small amount of the solid perfluorodecyl bromide is finely ground

into a powder using a mortar and pestle.

Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end,

aiming for a sample height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus, adjacent to the thermometer bulb, to ensure uniform heating.

Heating and Observation: The sample is heated at a steady rate. As the temperature

approaches the expected melting point, the heating rate is reduced to approximately 1-2 °C

per minute.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire solid has turned into a clear liquid is

recorded as the completion of melting. The melting point is reported as this temperature

range.

Boiling Point Determination (Micro Boiling Point
Method)
For determining the boiling point of a liquid, especially with small sample volumes, the micro

boiling point method is often employed.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Rubber band or wire for attaching the test tube to the thermometer
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Procedure:

Sample Preparation: A few drops of liquid perfluorodecyl bromide are placed into the small

test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end down.

Apparatus Assembly: The test tube is attached to a thermometer using a rubber band or

wire, ensuring the bottom of the test tube is level with the thermometer bulb.

Heating: The assembly is heated in an oil bath. As the temperature rises, air trapped in the

capillary tube will expand and be seen as a slow stream of bubbles.

Observation and Data Recording: Upon further heating, the liquid will begin to vaporize, and

a rapid and continuous stream of bubbles will emerge from the capillary tube. At this point,

the heating is discontinued. The liquid will begin to cool, and the bubbling will slow down.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to

be drawn back into the capillary tube.

Synthesis Workflow
Perfluoroalkyl bromides, including perfluorodecyl bromide, can be synthesized through

various methods. One notable process involves the reaction of a perfluoroalkanesulfonyl

chloride with hydrogen bromide in the presence of a catalyst. This single-step reaction offers

high yield and selectivity.
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Caption: Synthesis of Perfluorodecyl Bromide.

Applications in Drug Development
Perfluorodecyl bromide and related perfluorocarbons are utilized in the pharmaceutical

industry primarily for the formulation of stable emulsions. These emulsions can serve as

oxygen carriers ("blood substitutes") or as contrast agents for medical imaging techniques. The

high gas-dissolving capacity and chemical inertness of perfluorocarbons make them ideal for

these applications. The stability of these emulsions is a critical factor, and understanding the

physicochemical properties of components like perfluorodecyl bromide is essential for

optimizing formulation and ensuring efficacy and safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties and
Synthesis of Perfluorodecyl Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679594#perfluorodecyl-bromide-melting-point-and-
boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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